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Compound of Interest

Compound Name: CYM5181

Cat. No.: B1669536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sphingosine-1-phosphate receptor 1 (S1P₁)

agonists, CYM5181 and SEW2871, focusing on their in vivo efficacy. While direct head-to-head

in vivo studies are not readily available in the current literature, this document synthesizes

existing data to offer a comprehensive overview of their respective potencies, signaling

pathways, and effects in animal models. This comparison includes data on CYM-5442, a

chemically optimized and more potent derivative of CYM5181, to provide insights into the

therapeutic potential of this chemical series.

Quantitative Data Summary
The following tables summarize the key quantitative data for CYM5181 and SEW2871,

providing a clear comparison of their in vitro and in vivo activities.

Table 1: In Vitro Potency of S1P₁ Agonists

Compound Agonist Potency (pEC₅₀)

CYM5181 -8.47[1]

SEW2871 -7.54[1]

CYM-5442 (optimized from CYM5181) -8.91[1]
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Table 2: Comparison of In Vivo Efficacy in Animal Models

Parameter
CYM-5442 (representing
the CYM5181 series)

SEW2871

Animal Model C57BL/6 Mice Mice

Primary Efficacy Endpoint Induction of Lymphopenia Induction of Lymphopenia

Dosage 10 mg/kg[1] 5.5 mg/kg (ED₅₀)

Route of Administration Intraperitoneal (i.p.)[1] Oral gavage

Time to Effect 5 hours 5 hours

Observed Effect
64% reduction in white blood

cell count

Dose-dependent reduction in

peripheral blood lymphocytes

Additional In Vivo Models
Acute Graft-versus-Host

Disease (aGVHD)

Experimental Colitis,

Alzheimer's Disease models,

Skin Flap Survival, LPS-

induced Lung Injury

Signaling Pathways
Both CYM5181 and SEW2871 are selective agonists of the S1P₁ receptor, a G protein-coupled

receptor. Upon activation, they initiate a cascade of downstream signaling events that are

crucial for regulating lymphocyte trafficking, endothelial barrier function, and other physiological

processes. SEW2871 has been shown to activate the ERK, Akt, and Rac signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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